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Compound of Interest

Compound Name: Magnesium Carbonate

Cat. No.: B10774761

Audience: Researchers, scientists, and drug development professionals.

Introduction Magnesium carbonate (MgCOs) and its hydrated forms, such as hydromagnesite
(4MgCO0Os3-Mg(OH)2:4H20), are increasingly utilized as effective, environmentally friendly, and
non-toxic fire retardants.[1][2][3] Unlike halogenated flame retardants, they do not produce
toxic or corrosive byproducts during combustion, making them a sustainable alternative in
various applications, including polymers, building materials, and textiles.[1][2][4] Their fire
retardant action is primarily achieved through endothermic decomposition, the release of non-
combustible gases, and the formation of a protective char layer.[4][5]

Mechanism of Action Magnesium carbonate functions as a fire retardant through a multi-
faceted mechanism that engages in both the gas and condensed phases of a fire.

o Endothermic Decomposition: When heated to its decomposition temperature (approximately
350°C for MgCOs), magnesium carbonate undergoes an endothermic reaction, absorbing a
significant amount of heat from the substrate.[1] This process cools the material, slowing
down the rate of pyrolysis and delaying ignition.[4][6]

» Release of Inert Gases: The decomposition of magnesium carbonate releases carbon
dioxide (CO2).[1] Hydrated forms, like basic magnesium carbonate, also release water
vapor (Hz20).[5][7] These non-combustible gases dilute the concentration of oxygen and
flammable volatiles in the gas phase, effectively suffocating the flame.[2][4]
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o Formation of a Protective Layer: The solid residue of the decomposition is magnesium oxide
(MgO).[5] This refractory material forms a stable, insulating char layer on the surface of the
polymer.[2][7] This layer acts as a physical barrier, preventing further heat transfer to the
underlying material and limiting the escape of combustible gases.[2][5]

e Smoke Suppression: Magnesium carbonate has a large surface area that can adsorb
carbon black particles (soot) produced during combustion.[6] This action, combined with the
dilution effect, significantly reduces smoke density.[6]
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Caption: Fire retardant mechanism of Magnesium Carbonate.

Quantitative Performance Data

The effectiveness of magnesium carbonate as a fire retardant is quantified using several
standard metrics, including the Limiting Oxygen Index (LOI), Cone Calorimetry data (Peak Heat
Release Rate - pHRR, Total Heat Released - THR), and UL 94 vertical burn ratings.

Table 1: Limiting Oxygen Index (LOI) Data for Polymer Composites
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Magnesium
Polymer Carbonate Base LOI Composite Improveme
. Source(s)
Matrix Type & LOI (%) nt
Loading
Polystyrene MgCOs
DAY . 28.0 +10.0 [6]
(PS) (20%)
Polypropylen Basic MgCO
yPropy I==s 26.2 +8.7 (8]
e (PP) (10 wt%)
Basic MgCOs
Polypropylen
(MCHP) 28.2 +10.7 [9]
e (PP)
(~60%)
Engineerin MgCOs (20-
° : k 9e0s +3-5 units [1]
Plastics 40%)
Ethylene- MH (from
vinyl acetate Hydromagne ~38.0 +18.0 [10]
(EVA) site)

| Ethylene-vinyl acetate (EVA) | Modified Anhydrous MgCOs (45%) + HPCTP (5%) | ~20.0 |
27.6 | +7.6 [[11] |

Table 2: Cone Calorimetry Data for Polymer Composites

Peak Heat
. Total Heat
. Fire Retardant Release Rate
Polymer Matrix Release (THR) Source(s)
System (PHRR) .
. Reduction
Reduction
General MgCOs >30% - [6]
Basic MgCOs
Red Gum Wood >40% 20% - 40% [12]
(BMC)
Ethylene-vinyl MH (from
, 37.6% 20.7% [10]
acetate (EVA) Hydromagnesite)
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| Soft PVC | Anhydrous MgCOs (60 phr) | 38.75% | - |[13] |

Experimental Protocols

The following protocols outline standard procedures for preparing and evaluating polymer

composites containing magnesium carbonate.
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Caption: General workflow for evaluating MgCO:s fire retardants.
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Protocol 1: Preparation of Polymer Composites by Melt
Blending

This protocol describes the incorporation of magnesium carbonate into a thermoplastic matrix
using a twin-screw extruder.

Materials and Equipment:

Thermoplastic polymer (e.g., Polypropylene, EVA)

Magnesium carbonate (powder form, various grades available)

Twin-screw extruder

Pelletizer

Drying oven

Compression or injection molding machine
Procedure:

e Drying: Dry the polymer pellets and magnesium carbonate powder in a vacuum oven for at
least 4 hours at 80°C to remove any residual moisture.

e Premixing: Physically pre-mix the dried polymer pellets and magnesium carbonate powder
at the desired weight ratio (e.g., 70:30 polymer:MgCOs).

e Extrusion:

[¢]

Set the temperature profile of the twin-screw extruder appropriate for the selected polymer
(e.q., for polypropylene, temperatures may range from 180°C to 210°C from hopper to
die).

o

Feed the pre-mixed material into the extruder hopper at a constant rate.

[¢]

The melt-blended extrudate is passed through a water bath for cooling.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b10774761?utm_src=pdf-body
https://www.benchchem.com/product/b10774761?utm_src=pdf-body
https://www.benchchem.com/product/b10774761?utm_src=pdf-body
https://www.benchchem.com/product/b10774761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Pelletization: The cooled strand is fed into a pelletizer to produce composite pellets.
e Specimen Molding:
o Dry the composite pellets again as in Step 1.

o Using a compression or injection molder, prepare standardized test specimens as required
for subsequent analyses (e.g., 100x100x3 mm? plaques for cone calorimetry).[14]

Protocol 2: Evaluation of Combustion Behavior using
Cone Calorimetry

This protocol follows the principles of ASTM E1354 / ISO 5660-1 to measure heat release rate
and other combustion properties.[14]

Materials and Equipment:

Cone Calorimeter

Conditioned test specimens (100x100x3 mm?)

Specimen holder

Calibration burner (methane) and heat flux gauge
Procedure:
o Calibration:

o Calibrate the gas analyzers (Oz, CO, CO3) to ensure the oxygen level reads 20.95% for
ambient air.[15]

o Calibrate the load cell (mass measurement).

o Set the conical heater to provide the desired incident heat flux on the specimen surface
(e.g., 35 kW/m2 or 50 kW/m?).[14] Verify with a heat flux gauge.
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o Sample Preparation: Wrap the specimen in aluminum foil, leaving the top surface exposed,
and place it in the specimen holder.

e Testing:

o

Place the specimen on the load cell under the conical heater.

[¢]

Start data acquisition. The test begins when the specimen is exposed to the heat flux.

[¢]

An electric spark igniter is positioned above the sample to ignite the pyrolysis gases.

[e]

The test continues until flaming ceases or for a predetermined duration.

o Data Collection: Continuously record mass loss, oxygen consumption, CO/CO2z production,
and smoke obscuration.[14]

» Data Analysis: From the collected data, calculate key parameters including:

[¢]

Time to Ignition (TTI)

o

Heat Release Rate (HRR) and Peak Heat Release Rate (pHRR)

[e]

Total Heat Released (THR)

o

Effective Heat of Combustion (EHC)

[¢]

Smoke Production Rate (SPR)

Protocol 3: Determination of Limiting Oxygen Index
(LOI)

This protocol is based on ASTM D2863 to determine the minimum oxygen concentration
required to support flaming combustion.

Materials and Equipment:

o LOI apparatus with a heat-resistant glass column
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e Specimen holder

e Oxygen and Nitrogen gas cylinders with flow controllers
e Ignition source (e.g., propane torch)

Procedure:

e Specimen Preparation: Prepare vertically oriented bar specimens (dimensions as per the
standard).

o Setup: Place the specimen vertically in the holder inside the glass column.

o Atmosphere Control: Introduce a mixture of oxygen and nitrogen into the column at a
controlled flow rate. Start with an oxygen concentration expected to support combustion.

« Ignition: Apply the ignition flame to the top of the specimen until it ignites. Remove the flame.

o Observation: Observe the burning behavior. The test is considered positive if combustion
continues for a specified time or consumes a specified length of the specimen.

e lteration:
o If the specimen burns, decrease the oxygen concentration in the next trial.
o If the specimen extinguishes, increase the oxygen concentration.

o Determination: The LOI is the minimum oxygen concentration, expressed as a volume
percentage, at which the material supports combustion under the specified test conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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